Cas no 1427386-85-3 (tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate)
Tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical applications. Its structure features a piperidine core with a trifluoromethyl group at the 4-position and a Boc-protected amine at the 3-position, offering both steric and electronic modulation for further functionalization. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it useful in drug design. The Boc protecting group allows selective deprotection under mild acidic conditions, facilitating downstream derivatization. This compound is characterized by high purity and stability, ensuring reliable performance in complex synthetic routes. Its utility in building bioactive molecules underscores its importance in medicinal chemistry research.
![tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate structure](https://ossimg.kuujia.com/scimg/1427500/1427386-85-3x500.png)
1427386-85-3 structure
Product Name:tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate
CAS No:1427386-85-3
MF:C11H19F3N2O2
MW:268.275973558426
CID:4599044
Update Time:2025-06-07
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- (4-Trifluoromethyl-piperidin-3-yl)-carbamic acid tert-butyl ester
- tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate
-
- Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-6-15-5-4-7(8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)
- InChI Key： YKEJWMDJHSNPAU-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NC1C(C(F)(F)F)CCNC1
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01045688-1g |
tert-Butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 98% | 1g |
￥4494.0 | 2023-04-02 | |
| Enamine | EN300-385274-0.05g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 0.05g |
$212.0 | 2025-03-16 | |
| Enamine | EN300-385274-0.1g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 0.1g |
$317.0 | 2025-03-16 | |
| Enamine | EN300-385274-0.25g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 0.25g |
$452.0 | 2025-03-16 | |
| Enamine | EN300-385274-0.5g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 0.5g |
$713.0 | 2025-03-16 | |
| Enamine | EN300-385274-1.0g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 1.0g |
$914.0 | 2025-03-16 | |
| Enamine | EN300-385274-2.5g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-16 | |
| Enamine | EN300-385274-5.0g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 5.0g |
$2650.0 | 2025-03-16 | |
| Enamine | EN300-385274-10.0g |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-16 | |
| Aaron | AR01BJ64-50mg |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate |
1427386-85-3 | 95% | 50mg |
$317.00 | 2025-02-09 |
tert-butyl N-[4-(trifluoromethyl)piperidin-3-yl]carbamate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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